Cas no 32156-80-2 (Deriphyllin)

Deriphyllin structure
Deriphyllin structure
Product Name:Deriphyllin
CAS No:32156-80-2
MF:C11H19N5O4
MW:285.299661874771
CID:306464
PubChem ID:122562
Update Time:2025-04-19

Deriphyllin Chemical and Physical Properties

Names and Identifiers

    • Deriphyllin
    • Adisne {Diethanolamine}
    • Q27293506
    • X3D62BXX1R
    • 1,3-dimethyl-7H-purine-2,6-dione;2-(2-hydroxyethylamino)ethanol
    • 32156-80-2
    • THEOPHYLLINE DIETHANOLAMINE [MI]
    • Theophylline diethanolamine
    • Hydroxyethyltheophylline complet
    • 1,3-Dimethyl-3,9-dihydro-1H-purine-2,6-dione--2,2'-azanediyldi(ethan-1-ol) (1/1)
    • SCHEMBL8494464
    • UNII-X3D62BXX1R
    • DTXSID90954028
    • Inchi: 1S/C7H8N4O2.C4H11NO2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;6-3-1-5-2-4-7/h3H,1-2H3,(H,8,9);5-7H,1-4H2
    • InChI Key: XYBFIZMXHHNHKG-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN2)N(C)C(N1C)=O.OCCNCCO

Computed Properties

  • Exact Mass: 285.14387
  • Monoisotopic Mass: 285.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 296
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • Boiling Point: 454.1°Cat760mmHg
  • Flash Point: 228.4°C
  • PSA: 121.79
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